Cas no 2228582-73-6 (4-{imidazo1,2-apyrazin-3-yl}butan-1-amine)

• Product Name: 4-{imidazo1,2-apyrazin-3-yl}butan-1-amine
• CAS No: 2228582-73-6
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6315149
• PubChem ID: 165651436
• Update Time: 2025-05-20

4-{imidazo1,2-apyrazin-3-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-{imidazo1,2-apyrazin-3-yl}butan-1-amine
• EN300-1727197
• 4-{imidazo[1,2-a]pyrazin-3-yl}butan-1-amine
• 2228582-73-6

• Inchi： 1S/C10H14N4/c11-4-2-1-3-9-7-13-10-8-12-5-6-14(9)10/h5-8H,1-4,11H2
• InChI Key： VXQMRAFJBGYSCA-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC=C2CCCCN

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 4-{imidazo1,2-apyrazin-3-yl}butan-1-amine

Recent Advances in the Study of 4-{imidazo[1,2-a]pyrazin-3-yl}butan-1-amine (CAS: 2228582-73-6) in Chemical Biology and Pharmaceutical Research

The compound 4-{imidazo[1,2-a]pyrazin-3-yl}butan-1-amine (CAS: 2228582-73-6) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural and functional properties. This molecule, characterized by an imidazopyrazine core linked to a butylamine side chain, exhibits significant potential in modulating biological pathways, particularly those involved in inflammation, oncology, and neurological disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications.

One of the key findings in recent research is the role of 4-{imidazo[1,2-a]pyrazin-3-yl}butan-1-amine as a potent modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in numerous physiological processes, making them attractive targets for drug development. Preliminary in vitro and in vivo studies have demonstrated that this compound exhibits high affinity and selectivity for specific GPCR subtypes, suggesting its potential as a lead compound for the development of novel therapeutics.

In addition to its GPCR-modulating activity, recent investigations have highlighted the compound's potential in oncology. Studies have shown that 4-{imidazo[1,2-a]pyrazin-3-yl}butan-1-amine can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings are particularly significant given the growing need for targeted therapies with minimal off-target effects. Further research is underway to evaluate its efficacy in preclinical models of various cancers.

The pharmacokinetic properties of 4-{imidazo[1,2-a]pyrazin-3-yl}butan-1-amine have also been a focus of recent studies. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolic stability, bioavailability, and tissue distribution. These studies have provided valuable insights into the compound's drug-like properties, paving the way for further optimization and development.

Despite these promising findings, challenges remain in the development of 4-{imidazo[1,2-a]pyrazin-3-yl}butan-1-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, 4-{imidazo[1,2-a]pyrazin-3-yl}butan-1-amine (CAS: 2228582-73-6) represents a promising scaffold for the development of novel therapeutics in chemical biology and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the remaining challenges in its development.